Cas no 1391100-49-4 (3-AMINO-2,2-DIMETHYLBUTANE-1,4-DIOL)

• Product Name: 3-AMINO-2,2-DIMETHYLBUTANE-1,4-DIOL
• CAS No: 1391100-49-4
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 5581216
• PubChem ID: 85144586
• Update Time: 2025-10-10

3-AMINO-2,2-DIMETHYLBUTANE-1,4-DIOL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2,2-DIMETHYLBUTANE-1,4-DIOL
• 1,4-Butanediol, 3-amino-2,2-dimethyl-
• EN300-1854140
• 1391100-49-4
• SCHEMBL1131779

• Inchi： 1S/C6H15NO2/c1-6(2,4-9)5(7)3-8/h5,8-9H,3-4,7H2,1-2H3
• InChI Key： PWUNUMYQYQPYJQ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(CO)N

Computed Properties

• Exact Mass: 133.110278721g/mol
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 270.9±20.0 °C(Predicted)
• pka: 12.73±0.10(Predicted)

Additional information on 3-AMINO-2,2-DIMETHYLBUTANE-1,4-DIOL

Introduction to 3-AMINO-2,2-DIMETHYLBUTANE-1,4-DIOL (CAS No. 1391100-49-4)

3-AMINO-2,2-DIMETHYLBUTANE-1,4-DIOL, identified by the Chemical Abstracts Service Number (CAS No.) 1391100-49-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This tetrafunctional alcohol features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₈H₁₇NO₃, reflects its composition of eight carbon atoms, eighteen hydrogen atoms, one nitrogen atom, and three oxygen atoms. The presence of both amino and hydroxyl functional groups imparts a high degree of reactivity, enabling its utility in diverse chemical transformations.

The compound’s structure consists of a branched alkyl chain with two hydroxyl groups positioned at the 1 and 4 positions relative to each other, while an amino group is attached to the second carbon atom. This specific arrangement contributes to its versatility as a building block in medicinal chemistry. The 3-amino-2,2-dimethylbutane-1,4-diol moiety is particularly interesting because it can serve as a precursor for the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. Such applications are critical in pharmaceutical development, where enantiopure compounds are often required for enhanced efficacy and reduced side effects.

In recent years, the demand for specialized intermediates like 3-amino-2,2-dimethylbutane-1,4-diol has surged due to advancements in drug discovery methodologies. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have explored its role in synthesizing peptidomimetics, which mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The compound’s ability to undergo selective modifications allows chemists to fine-tune molecular properties, making it an attractive candidate for designing next-generation drugs.

One notable application of 3-amino-2,2-dimethylbutane-1,4-diol is in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways and are often implicated in cancer and inflammatory diseases. By incorporating this intermediate into drug candidates, scientists have been able to create inhibitors with high selectivity and potency. For example, derivatives of 3-amino-2,2-dimethylbutane-1,4-diol have been investigated as potential treatments for chronic myeloid leukemia (CML), where specific kinase inhibitors can disrupt uncontrolled cell growth. The compound’s compatibility with various synthetic strategies has facilitated the rapid screening of numerous analogs with optimized pharmacological profiles.

The synthesis of 3-amino-2,2-dimethylbutane-1,4-diol typically involves multi-step organic reactions that highlight its reactivity. One common approach includes the reduction of nitroalkanes or the condensation of appropriate aldehydes with ammonia derivatives followed by hydroxylation steps. These synthetic routes underscore the compound’s adaptability in industrial-scale production. Moreover, modern catalytic techniques have improved the efficiency of these processes, reducing waste and energy consumption while maintaining high yields. Such advancements align with global efforts to promote sustainable chemistry practices.

From a mechanistic standpoint, the dual functionality of 3-amino-2,2-dimethylbutane-1,4-diol allows for diverse reaction pathways. The amino group can participate in Schiff base formations or act as a nucleophile in condensation reactions, while the hydroxyl groups can engage in etherification or esterification processes. This flexibility has been exploited in polymer chemistry as well; for instance, polyesters incorporating this moiety exhibit enhanced biodegradability due to controlled hydrolysis rates induced by the hydroxyl groups. Such materials are increasingly relevant in environmental science applications where sustainable alternatives to conventional plastics are sought.

The pharmaceutical industry has also explored 3-amino-2,2-dimethylbutane-1,4-diol as a precursor for prodrugs—compounds that are inactive until metabolized within the body into their active form. By linking this intermediate to pharmacophores (molecular fragments responsible for biological activity), researchers can design prodrugs that improve drug delivery systems. For example, studies have demonstrated that derivatives of 3-amino-2-methylbutane-1-oxylic acid, structurally related to our target compound but featuring an additional oxygen atom at position 1 or 4 hydroxyls group modifications